Ethyl 4-chloropyrimidine-2-carboxylate

• IUPAC Name: ethyl 4-chloropyrimidine-2-carboxylate
• InChI: InChI=1S/C7H7ClN2O2/c1-2-12-7(11)6-9-4-3-5(8)10-6/h3-4H,2H2,1H3
• InChI Key: BPEDRZJHMPCNRB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC=CC(=N1)Cl
• Molecular Formula: C7H7ClN2O2
• Molecular Weight: 186.59 g/mol
• CAS No.: 944906-70-1

Description

Ethyl 4-chloropyrimidine-2-carboxylate is a chemical compound with the molecular formula C7H7ClN2O2 and a molecular weight of 186.6.

Synthesis Analysis

The synthesis of pyrimidine derivatives, including this compound, involves various methods. One such method involves the use of organolithium reagents. The reaction of 2,4-dichloro-6-phenylpyrimidine and 2-chloro-4-(1’,3’-dithian-2’-yl)pyrimidine with organolithium reagents has been shown to be highly regioselective, favoring the formation of C-4 substituted products.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H7ClN2O2/c1-2-12-7(11)6-9-4-3-5(8)10-6/h3-4H,2H2,1H3.

Physical and Chemical Properties Analysis

This compound is a powder that should be stored in an inert atmosphere at 2-8°C. .

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Ethyl 4-chloropyrimidine-2-carboxylate has been utilized in the synthesis of various heterocyclic compounds. For instance, it has been used in the creation of thiazolopyrimidines, thiazolodipyrimidines, and heterocyclothiazolopyrimidines, which are significant in the study of diverse biological activities (Sherif et al., 1993). Additionally, this compound has been involved in nucleophilic substitution reactions leading to the formation of various pyrimidine derivatives (Shadbolt & Ulbricht, 1967).

Development of Anti-inflammatory and Antimicrobial Agents

Research on this compound derivatives has shown potential in the development of anti-inflammatory and antimicrobial agents. Various compounds synthesized from it have been screened for these properties, showing promising results (A.S.Dongarwar et al., 2011).

Synthesis of Novel Organic Compounds

The compound has been instrumental in the synthesis of novel organic compounds such as imidazopyrimidine and aminoindole derivatives. These findings are crucial in organic chemistry and can have implications in pharmaceutical research (Marjani & Khalafy, 2010).

Antiallergy and Anticancer Research

This compound has also been used in the synthesis of compounds with antiallergy and anticancer properties. These studies contribute significantly to the development of new therapeutic agents (Temple et al., 1979); (Gad et al., 2020).

Mechanism of Action

While the specific mechanism of action for Ethyl 4-chloropyrimidine-2-carboxylate is not available, pyrimidines in general are known to display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory. The anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators.

Safety and Hazards

Ethyl 4-chloropyrimidine-2-carboxylate is considered hazardous. It is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid all personal contact, including inhalation, and to use it in a well-ventilated area.

Future Directions

While specific future directions for Ethyl 4-chloropyrimidine-2-carboxylate are not available, there are several possible research guidelines and suggestions for the development of new pyrimidines as anti-inflammatory agents. Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.